![molecular formula C42H27NO12 B3011887 Tris(3',5'-dicarboxy-4-biphenylyl)amine CAS No. 1347748-59-7](/img/structure/B3011887.png)
Tris(3',5'-dicarboxy-4-biphenylyl)amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tris(3’,5’-dicarboxy-4-biphenylyl)amine is a chemical compound with the molecular formula C42H27NO12. It is a complex organic molecule that contains a total of 87 bonds, including 60 non-H bonds, 42 multiple bonds, 12 rotatable bonds, 6 double bonds, 36 aromatic bonds, 6 six-membered rings, 6 carboxylic acids (aromatic), and 1 tertiary amine .
Molecular Structure Analysis
The molecule contains a total of 87 bonds, including 60 non-H bonds, 42 multiple bonds, 12 rotatable bonds, 6 double bonds, 36 aromatic bonds, 6 six-membered rings, 6 carboxylic acids (aromatic), and 1 tertiary amine .Physical And Chemical Properties Analysis
The molecular weight of Tris(3’,5’-dicarboxy-4-biphenylyl)amine is 737.673. It contains a total of 82 atoms, including 27 Hydrogen atoms, 42 Carbon atoms, 1 Nitrogen atom, and 12 Oxygen atoms .Scientific Research Applications
- Tris(3’,5’-dicarboxy-4-biphenylyl)amine (TDBB) serves as a monomer for synthesizing MOF materials. These porous frameworks exhibit remarkable adsorption properties, making them valuable for gas storage, separation, and catalysis .
- TDBB derivatives, such as 1,3,5-Tris(4-bromophenyl)benzene , have been used to create porous aromatic frameworks. These frameworks can be employed in adsorption membranes to treat organic pollutants, providing a sustainable solution for environmental remediation .
- TDBB derivatives have found applications in OLEDs. Specifically, they contribute to the fabrication of pyridine-based high-efficiency organic light-emitting diodes. Their unique electronic properties enhance OLED performance .
- Although direct studies on Tris(3,5-dicarboxy-4-biphenylyl)amine are limited, related compounds like tri(biphenyl-4-yl)amine have been investigated. These materials exhibit amorphous properties, suggesting that TDBB may share similar characteristics .
- Researchers have explored TDBB’s potential in drug delivery. Its well-defined structure and tunable properties make it an interesting candidate for designing targeted drug carriers .
- TDBB’s rigid biphenyl-based structure allows for precise control over supramolecular interactions. Researchers have investigated its self-assembly behavior, which could lead to novel materials with tailored properties .
Metal-Organic Frameworks (MOFs) Synthesis
Adsorption Membranes for Pollutant Treatment
Organic Light Emitting Diodes (OLEDs)
Amorphous Molecular Materials
Drug Delivery Systems
Supramolecular Chemistry and Self-Assembly
Mechanism of Action
Tris(3’,5’-dicarboxy-4-biphenylyl)amine, also known as 4,4’‘,4’‘’‘-Nitrilotris(([1,1’-biphenyl]-3,5-dicarboxylic acid)), is a compound of interest in the field of materials science
Mode of Action
The compound’s mode of action is related to its unique structure, which features three biphenyl units . This structure imparts distinct properties that make it a key component in the synthesis of specialized materials, particularly in the field of organic electronics .
Biochemical Pathways
Related compounds such as tri(biphenyl-4-yl)amine have been studied for their amorphous molecular material properties .
Result of Action
Its primary use is in the synthesis of specialized materials, where its unique structure contributes to the properties of the resulting material .
properties
IUPAC Name |
5-[4-[4-(3,5-dicarboxyphenyl)-N-[4-(3,5-dicarboxyphenyl)phenyl]anilino]phenyl]benzene-1,3-dicarboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C42H27NO12/c44-37(45)28-13-25(14-29(19-28)38(46)47)22-1-7-34(8-2-22)43(35-9-3-23(4-10-35)26-15-30(39(48)49)20-31(16-26)40(50)51)36-11-5-24(6-12-36)27-17-32(41(52)53)21-33(18-27)42(54)55/h1-21H,(H,44,45)(H,46,47)(H,48,49)(H,50,51)(H,52,53)(H,54,55) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKJUCTFGLOCGRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=CC(=C2)C(=O)O)C(=O)O)N(C3=CC=C(C=C3)C4=CC(=CC(=C4)C(=O)O)C(=O)O)C5=CC=C(C=C5)C6=CC(=CC(=C6)C(=O)O)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C42H27NO12 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
737.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tris(3',5'-dicarboxy-4-biphenylyl)amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.